
A Comprehensive Technical Guide to Methyl
(2S)-2-hydroxybutanedioate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
(S)-2-Hydroxysuccinic Acid Methyl

Ester

CAS No.: 66212-45-1

Cat. No.: B027593

Get Quote

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides an in-depth exploration of Methyl (2S)-2-

hydroxybutanedioate, a significant chiral building block derived from the naturally abundant (S)-

Malic acid. The document is structured to serve researchers, scientists, and professionals in

drug development by detailing the compound's nomenclature, physicochemical properties, a

regioselective synthesis protocol, and methods for analytical characterization. Emphasis is

placed on the scientific rationale behind experimental procedures and the compound's strategic

importance in asymmetric synthesis. This guide aims to be an authoritative resource,

consolidating technical data with practical, field-proven insights.

Introduction: The Significance of a Chiral Synthon
In the landscape of pharmaceutical development and fine chemical synthesis, the use of chiral

synthons derived from the "chiral pool" is a cornerstone of efficient and stereoselective

synthesis. (S)-Malic acid ((S)-2-Hydroxysuccinic acid), an endogenous metabolite found widely

in nature, represents one of the most valuable C4 chiral building blocks.[1][2] Its derivative,
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Methyl (2S)-2-hydroxybutanedioate, harnesses this inherent chirality while introducing

functional group differentiation. By selectively protecting one of the two carboxylic acid moieties

as a methyl ester, this compound offers three distinct functional groups—a free carboxylic acid,

a methyl ester, and a secondary alcohol—for orthogonal chemical manipulation. This

trifunctionality, combined with a fixed stereocenter, makes it a highly versatile intermediate for

constructing complex, enantiomerically pure molecules, which is a critical requirement in

modern drug design.

Nomenclature and Structural Elucidation
The nomenclature of malic acid derivatives can be ambiguous due to the two non-equivalent

carboxylic acid groups. It is critical to precisely define the structure being discussed. The topic

of this guide is the mono-methyl ester of (S)-Malic acid where the esterification has occurred at

the C4 position, which is distal to the hydroxyl group.

Primary IUPAC Name: Methyl (2S)-2-hydroxybutanedioate

Alternative IUPAC Name: (3S)-3-hydroxy-4-methoxy-4-oxobutanoic acid[3]

Common Synonyms: (S)-Malic acid 4-methyl ester, (S)-2-Hydroxybutanedioic acid 4-methyl

ester[4][5]

CAS Number: 66178-02-7[4][5]

Molecular Formula: C₅H₈O₅[3][4][6]

Molecular Weight: 148.11 g/mol [3][4][6]

The structure, featuring a chiral center at the C2 position in the (S) configuration, is illustrated

below.

Caption: Structure of Methyl (2S)-2-hydroxybutanedioate with IUPAC numbering.

Physicochemical Properties
The physical and chemical properties of a compound are essential for designing experimental

conditions, including solvent selection for reactions and purification.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.americanchemicalsuppliers.com/list/search?search=(s)-2-hydroxysuccinic+acid+methyl+ester
https://parchem.com/chemical-supplier-distributor/malic-acid-4-me-ester-132743
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12519846.htm
https://parchem.com/chemical-supplier-distributor/malic-acid-4-me-ester-132743
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12519846.htm
https://www.americanchemicalsuppliers.com/list/search?search=(s)-2-hydroxysuccinic+acid+methyl+ester
https://parchem.com/chemical-supplier-distributor/malic-acid-4-me-ester-132743
https://www.scbt.com/p/s-2-hydroxysuccinic-acid-methyl-ester-66212-45-1
https://www.americanchemicalsuppliers.com/list/search?search=(s)-2-hydroxysuccinic+acid+methyl+ester
https://parchem.com/chemical-supplier-distributor/malic-acid-4-me-ester-132743
https://www.scbt.com/p/s-2-hydroxysuccinic-acid-methyl-ester-66212-45-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance White crystalline solid [3][5]

Molecular Formula C₅H₈O₅ [3][4][6]

Molecular Weight 148.11 g/mol [3][4][6]

Boiling Point 357.7 ± 27.0 °C (Predicted) [5]

Density 1.383 ± 0.06 g/cm³ (Predicted) [5]

pKa
3.49 ± 0.23 (Predicted, for the

remaining carboxylic acid)
[5]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[5][7]

Synthesis and Purification Protocol
The preparation of Methyl (2S)-2-hydroxybutanedioate is most commonly achieved via a

regioselective Fischer esterification of (S)-Malic acid.

Principle of Synthesis
The Fischer esterification involves the acid-catalyzed reaction between a carboxylic acid and

an alcohol. In the case of (S)-Malic acid, the two carboxylic acid groups exhibit different

reactivities. The C4 carboxyl is less sterically hindered and electronically less influenced by the

C2 hydroxyl group compared to the C1 carboxyl. This inherent difference allows for

regioselective mono-esterification at the C4 position under carefully controlled conditions,

primarily by limiting the amount of alcohol and reaction time. Sulfuric acid is a common and

effective catalyst for this transformation.[8][9]

Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.americanchemicalsuppliers.com/list/search?search=(s)-2-hydroxysuccinic+acid+methyl+ester
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12519846.htm
https://www.americanchemicalsuppliers.com/list/search?search=(s)-2-hydroxysuccinic+acid+methyl+ester
https://parchem.com/chemical-supplier-distributor/malic-acid-4-me-ester-132743
https://www.scbt.com/p/s-2-hydroxysuccinic-acid-methyl-ester-66212-45-1
https://www.americanchemicalsuppliers.com/list/search?search=(s)-2-hydroxysuccinic+acid+methyl+ester
https://parchem.com/chemical-supplier-distributor/malic-acid-4-me-ester-132743
https://www.scbt.com/p/s-2-hydroxysuccinic-acid-methyl-ester-66212-45-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12519846.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12519846.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12519846.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12519846.htm
https://www.chemfaces.com/natural/Malic-acid-4-Me-ester-CFN97130.html
https://en.wikipedia.org/wiki/Dimethyl_maleate
https://patents.google.com/patent/KR20240037607A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: (S)-Malic Acid
+ Methanol (Excess)

+ H₂SO₄ (cat.)

Heat to Reflux
(e.g., 65°C for 4-6 hours)

Monitor by TLC

1. Reaction

Reaction Quench
Cool to RT

Neutralize with NaHCO₃(aq)

2. Workup

Liquid-Liquid Extraction
Extract with Ethyl Acetate (3x)

Drying & Concentration
Dry organic layer (Na₂SO₄)

Concentrate in vacuo

3. Isolation

Purification
Silica Gel Chromatography

or Recrystallization

4. Purification

Analytical Characterization
(NMR, IR, MS)

5. Validation
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Caption: Workflow for the synthesis and purification of Methyl (2S)-2-hydroxybutanedioate.
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Detailed Step-by-Step Methodology
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend (S)-Malic acid (1.0 eq) in anhydrous methanol (5-10 eq).

Scientist's Note: Using an excess of methanol helps to drive the reaction equilibrium

towards the ester product, in accordance with Le Châtelier's principle.

Catalyst Addition: Cool the mixture in an ice bath and slowly add concentrated sulfuric acid

(0.1 eq) dropwise.

Scientist's Note: The addition of strong acid to methanol is highly exothermic. Cooling is a

critical safety measure to prevent uncontrolled boiling.

Reaction: Heat the mixture to reflux (approx. 65 °C) and maintain for 4-6 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Workup and Neutralization: Cool the reaction mixture to room temperature. Carefully

neutralize the acid catalyst by slowly adding a saturated aqueous solution of sodium

bicarbonate (NaHCO₃) until effervescence ceases.

Scientist's Note: Neutralization is essential to stop the reaction and prevent hydrolysis of

the ester product during extraction. The organic layer can then be safely concentrated.

Extraction: Remove the bulk of the methanol under reduced pressure. To the remaining

aqueous residue, add ethyl acetate and transfer to a separatory funnel. Extract the aqueous

layer three times with ethyl acetate.

Scientist's Note: Ethyl acetate is a good solvent for the mono-ester product while having

limited miscibility with water, making it ideal for extraction. Multiple extractions ensure

maximum product recovery.

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate using a rotary

evaporator to yield the crude product.
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Purification: Purify the crude solid by either recrystallization from a suitable solvent system

(e.g., ethyl acetate/hexanes) or by silica gel column chromatography to obtain the pure

Methyl (2S)-2-hydroxybutanedioate.

Analytical Characterization for Validation
Confirming the identity and purity of the synthesized compound is a non-negotiable step. The

following are expected analytical signatures for Methyl (2S)-2-hydroxybutanedioate.

¹H NMR (Proton NMR):

~3.7 ppm (singlet, 3H): Protons of the methyl ester (-OCH₃).

~4.5 ppm (doublet of doublets, 1H): The methine proton at the C2 chiral center (-CH(OH)).

~2.7-2.9 ppm (multiplet, 2H): The two diastereotopic methylene protons at the C3 position

(-CH₂-).

Broad singlets (2H, exchangeable with D₂O): Protons from the alcohol (-OH) and the

remaining carboxylic acid (-COOH).

¹³C NMR (Carbon NMR):

~175 ppm: Carbonyl carbon of the carboxylic acid (C1).

~172 ppm: Carbonyl carbon of the ester (C4).

~67 ppm: Carbon of the C2 chiral center (-CH(OH)).

~52 ppm: Carbon of the methyl ester (-OCH₃).

~38 ppm: Methylene carbon (C3).

FT-IR (Infrared Spectroscopy):

3500-2500 cm⁻¹ (broad): O-H stretching vibrations from both the alcohol and the

carboxylic acid.
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~1735 cm⁻¹ (strong, sharp): C=O stretching of the ester group.

~1710 cm⁻¹ (strong, sharp): C=O stretching of the carboxylic acid group.

Mass Spectrometry (MS):

[M+H]⁺: Expected at m/z 149.1 in positive ion mode ESI-MS.

Analysis of the fragmentation pattern can further confirm the structure.

Applications in Research and Drug Development
Methyl (2S)-2-hydroxybutanedioate is a valuable chiral intermediate primarily because its

functional groups can be addressed with high selectivity.

Asymmetric Synthesis: The free carboxylic acid can be converted into an amide, a different

ester, or reduced to an alcohol, while the methyl ester remains protected.

Protection Group Strategies: The secondary alcohol can be protected (e.g., as a silyl ether or

benzyl ether), allowing for chemistry to be performed at the two carboxyl-derived centers.

Scaffold for Bioactive Molecules: It serves as a precursor for synthesizing gamma-amino

acids, substituted lactones, and other complex chiral molecules that are often key fragments

of pharmacologically active compounds. Its utility as a compound for organic synthesis is

well-recognized.[10]

Safety and Handling
Methyl (2S)-2-hydroxybutanedioate should be handled in a well-ventilated laboratory fume

hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and

chemical-resistant gloves, should be worn.

Storage: Store in a cool, dry place in a tightly sealed container. It is classified as a

combustible solid.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.
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Conclusion
Methyl (2S)-2-hydroxybutanedioate is more than a simple derivative of malic acid; it is a

strategically designed chiral synthon that provides a reliable and versatile entry point into

complex asymmetric synthesis. Its clear nomenclature, well-defined properties, straightforward

synthesis, and diverse applicability make it an indispensable tool for chemists in the

pharmaceutical and life sciences industries. This guide provides the foundational knowledge

required for its effective synthesis, validation, and application.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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